Cas no 4355-18-4 (1,2-Cyclohexanedicarboxylicacid, 1-(2-carboxyethyl)-)

• Product Name: 1,2-Cyclohexanedicarboxylicacid, 1-(2-carboxyethyl)-
• CAS No: 4355-18-4
• MF: C₁₁H₁₆O₆
• MW: 244.241144180298
• CID: 334247
• PubChem ID: 71363462
• Update Time: 2025-04-19

1,2-Cyclohexanedicarboxylicacid, 1-(2-carboxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylicacid, 1-(2-carboxyethyl)-
• 1-(2-carboxyethyl)cyclohexane-1,2-dicarboxylic acid
• Cyclohexanepropanoicacid, 1,2-dicarboxy-
• Cyclohexanepropionic acid, 1,2-dicarboxy-
• DTXSID80786991
• 4355-18-4

• Inchi： 1S/C11H16O6/c12-8(13)4-6-11(10(16)17)5-2-1-3-7(11)9(14)15/h7H,1-6H2,(H,12,13)(H,14,15)(H,16,17)
• InChI Key： HJJNGHRKGOTZEA-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(=O)O)CCCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 244.09468
• Monoisotopic Mass: 244.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.9